Cas no 922102-79-2 (N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide
• CAS No: 922102-79-2
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 6309072
• PubChem ID: 40957688
• Update Time: 2025-06-08

N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide
• N-{4-[(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl]phenyl}acetamide
• F2297-0002
• 922102-79-2
• N-[4-[(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)sulfamoyl]phenyl]acetamide
• AKOS024637631
• N-(4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)acetamide

• Inchi： 1S/C20H23N3O5S/c1-13(24)21-14-5-8-16(9-6-14)29(26,27)22-15-7-10-18-17(11-15)23(4)19(25)20(2,3)12-28-18/h5-11,22H,12H2,1-4H3,(H,21,24)
• InChI Key： BSDFFVFGMPSWOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC2=C(C=1)N(C)C(C(C)(C)CO2)=O)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide

Comprehensive Analysis of N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 922102-79-2)

In the realm of pharmaceutical and biochemical research, N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 922102-79-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 922102-79-2, belongs to the class of benzoxazepine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its sulfamoylphenyl and acetamide functional groups, which contribute to its molecular interactions and stability.

The growing interest in benzoxazepine-based compounds aligns with current trends in drug discovery, where scientists are exploring novel scaffolds for targeted therapies. With the rise of personalized medicine and AI-driven drug design, compounds like N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide are being scrutinized for their potential in addressing unmet medical needs. Its CAS registry number 922102-79-2 is frequently searched in academic databases, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the 3,3,5-trimethyl-4-oxo moiety in this compound offers intriguing possibilities for structure-activity relationship (SAR) studies. The presence of a tetrahydro-1,5-benzoxazepin core further enhances its appeal as a pharmacophore. Recent publications have highlighted its potential in modulating specific enzyme pathways, making it a candidate for further investigation in biochemical assays and in vitro models.

Another aspect driving interest in CAS 922102-79-2 is its compatibility with modern high-throughput screening (HTS) techniques. As the pharmaceutical industry shifts toward fragment-based drug discovery, the compound's modular structure allows for efficient lead optimization. This aligns with frequent search queries such as "benzoxazepine derivatives in drug discovery" and "sulfamoylphenyl acetamide applications," underscoring its relevance in both academic and industrial settings.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of N-{4-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoylphenyl}acetamide is another area of active research. Given the increasing emphasis on green chemistry and sustainable synthesis, scientists are evaluating its biodegradability and eco-toxicity parameters. These studies are critical for ensuring compliance with global regulatory standards and addressing public concerns about chemical safety.

In summary, CAS No. 922102-79-2 represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its multifaceted applications—from drug development to biochemical research—make it a valuable subject for ongoing exploration. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and innovative chemical entities.